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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Myraldyl acetate, a widely used fragrance ingredient. The information contained herein is
intended to support research, development, and formulation activities by providing essential
data on its behavior in various solvent systems.

Physicochemical Properties of Myraldyl Acetate

Myraldyl acetate, with the chemical name 4-(4-Methyl-3-pentenyl)-3-cyclohexen-1-ylmethyl
acetate, is a colorless liquid known for its floral, jasmine-like scent.[1] A summary of its key
physicochemical properties is presented below.
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Property Value Reference
Chemical Formula C15H2402 [1112]
Molecular Weight 236.35 g/mol [3114]
Appearance Colorless liquid [1]

Boiling Point 297 - 304 °C @ 760 mm Hg [31[5]
Vapor Pressure 0.0013 hPa (at 20 °C) [1][2]

Flash Point 110 °C [3]

Log P (Octanol/Water) 5.7 [2]

Solubility of Myraldyl Acetate

Myraldyl acetate exhibits typical solubility behavior for a moderately large ester with significant
hydrocarbon character. While precise quantitative solubility data is not widely available in
published literature, a qualitative summary based on available safety data sheets and product
information is provided below.

Solvent Solubility Notes
Water Insoluble / Not miscible [31[61[7]
Ethanol Soluble
Oils Soluble [3][6]
Based on general ester
Acetone Expected to be soluble N
solubility.[8]
) Based on general ester
Diethyl Ether Expected to be soluble -
solubility.[9]
_ _ A common solvent for nonpolar
Dimethyl Sulfoxide (DMSO) Expected to be soluble

compounds.

Experimental Protocol for Solubility Determination

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://www.chemicalbull.com/products/myraldyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Myraldyl-acetate
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://www.chemicalbull.com/products/myraldyl-acetate
https://www.thegoodscentscompany.com/data/rw1004321.html
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://www.chemicalbull.com/products/myraldyl-acetate
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://www.chemicalbull.com/products/myraldyl-acetate
https://www.madarcorporation.com/spec-sheets/essential-oil/parsley-seed/Parsley%20Seed%20-%204580611%20All%20docs.pdf
http://www.mu-intel.com/upload/msds/20180706223541.pdf
https://www.chemicalbull.com/products/myraldyl-acetate
https://www.madarcorporation.com/spec-sheets/essential-oil/parsley-seed/Parsley%20Seed%20-%204580611%20All%20docs.pdf
https://www.scribd.com/document/90352839/Practical-4
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following protocol outlines a standard procedure for determining the solubility of Myraldyl
acetate in a given solvent, employing the widely accepted shake-flask method. This method is
suitable for establishing equilibrium solubility.

1. Materials and Equipment:

» Myraldyl acetate (high purity)

o Selected solvents (analytical grade)

e Analytical balance

o Glass vials with screw caps

o Constant temperature orbital shaker or water bath
e Centrifuge

e Syringes and filters (e.g., 0.45 um PTFE)

» Volumetric flasks

e Gas chromatograph with mass spectrometer (GC-MS) or High-Performance Liquid
Chromatograph (HPLC)

2. Procedure:

e Preparation of Saturated Solutions:

[¢]

Add an excess amount of Myraldyl acetate to a series of glass vials.

Add a known volume of the desired solvent to each vial.

[¢]

[e]

Securely cap the vials to prevent solvent evaporation.

o

Place the vials in a constant temperature orbital shaker set to a specific temperature (e.g.,
25 °C).
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o Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The presence of undissolved solute should be visible.[10]

e Sample Separation:

o After equilibration, allow the vials to stand undisturbed at the same temperature to let the
excess solid settle.

o To separate the saturated solution from the undissolved Myraldyl acetate, withdraw an
aliquot of the supernatant using a syringe.

o Immediately filter the aliquot through a chemically inert filter (e.g., 0.45 um PTFE) into a
clean vial. Filtration removes any suspended microparticles.

e Quantification:

o Accurately dilute the filtered saturated solution with a suitable solvent to a concentration
within the calibrated range of the analytical instrument.

o Analyze the diluted samples using a validated GC-MS or HPLC method to determine the
concentration of Myraldyl acetate.[11][12]

o Prepare a calibration curve using standard solutions of Myraldyl acetate of known
concentrations.

o Calculate the solubility from the concentration of the saturated solution, taking into account
the dilution factor.

3. Data Analysis:
e The solubility is typically expressed in units of g/L, mg/mL, or mol/L.

o The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Myraldyl acetate.
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Caption: Workflow for Solubility Determination of Myraldyl Acetate.

Logical Relationship of Solubility and Application

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1169923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The solubility characteristics of Myraldyl acetate are directly related to its application in various
consumer and industrial products. The following diagram illustrates this relationship.
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Caption: Relationship between Myraldyl Acetate Solubility and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169923#solubility-of-myraldyl-acetate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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